Cas no 868212-24-2 (4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole)

• Product Name: 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole
• CAS No: 868212-24-2
• MF: C₁₆H₁₂ClNO₂S₂
• MW: 349.85498046875
• CID: 6013824
• PubChem ID: 2147146
• Update Time: 2025-07-28

4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole
• Thiazole, 5-chloro-2-(4-methylphenyl)-4-(phenylsulfonyl)-
• AKOS024609296
• 868212-24-2
• F1744-0030
• 5-chloro-4-(phenylsulfonyl)-2-(p-tolyl)thiazole

• Inchi： 1S/C16H12ClNO2S2/c1-11-7-9-12(10-8-11)15-18-16(14(17)21-15)22(19,20)13-5-3-2-4-6-13/h2-10H,1H3
• InChI Key： BYYQKLSYDUXUQN-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 348.9997987g/mol
• Monoisotopic Mass: 348.9997987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 546.9±60.0 °C(Predicted)
• pka: -3.27±0.10(Predicted)

Additional information on 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole

Introduction to 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole (CAS No. 868212-24-2)

4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole, identified by its CAS number 868212-24-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole scaffold, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, including the presence of a benzenesulfonyl group, a chloro substituent, and a 4-methylphenyl moiety, contribute to its unique chemical properties and biological interactions.

The thiazole core is a six-membered aromatic ring consisting of sulfur and nitrogen atoms, which is known to be a privileged structure in drug discovery. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of electron-withdrawing groups such as the benzenesulfonyl moiety and the electron-donating 4-methylphenyl group can modulate the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives with enhanced pharmacological profiles. The compound 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole represents an intriguing example of such efforts. Its unique structural composition suggests potential interactions with various biological receptors and enzymes, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of both the benzenesulfonyl and chloro substituents provides multiple sites for further functionalization, allowing chemists to explore a wide range of structural modifications. This flexibility is crucial in drug development, as it enables the optimization of key pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of thiazole derivatives in addressing emerging therapeutic challenges. For instance, research has demonstrated that certain thiazole-based compounds exhibit potent inhibitory effects on enzymes involved in cancer progression. The structural motif of 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole aligns well with these findings, suggesting that it may possess similar bioactivities. Further preclinical studies are warranted to elucidate its mechanisms of action and therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzenesulfonyl group typically involves sulfonylation reactions, while the attachment of the 4-methylphenyl moiety may be achieved through Friedel-Crafts alkylation or other coupling reactions. The presence of the chloro substituent necessitates careful handling to prevent unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, can enhance the efficiency and selectivity of these transformations.

In addition to its synthetic significance, 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole holds promise for applications in materials science and industrial chemistry. Thiazole derivatives are known to exhibit interesting electronic and optical properties, making them suitable for use in organic semiconductors and luminescent materials. The unique combination of functional groups in this compound could potentially enhance its performance in such applications.

The growing interest in heterocyclic compounds like thiazoles is driven by their versatility and efficacy in addressing various diseases. The pharmaceutical industry continues to invest heavily in discovering new derivatives with improved therapeutic profiles. As a result, compounds like 4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole are being intensively studied to uncover their full potential.

Future research directions may include exploring the compound's interactions with specific biological targets using computational modeling and high-throughput screening techniques. Additionally, investigating its pharmacokinetic properties will be essential to assess its suitability for clinical development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion,4-(benzenesulfonyl)-5-chloro-2-(4-methylphenyl)-1,3-thiazole (CAS No. 868212-24-2) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel bioactive molecules. As our understanding of thiazole chemistry continues to evolve,this compound will undoubtedly play a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.